2-Ethoxy-4-phenyl-3,4-dihydro-2h-pyran

• CAS RN: 71796-68-4
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 2-ethoxy-4-phenyl-3,4-dihydro-2H-pyran
• InChI: InChI=1S/C13H16O2/c1-2-14-13-10-12(8-9-15-13)11-6-4-3-5-7-11/h3-9,12-13H,2,10H2,1H3
• InChI Key: LGIHSBPLJHHAJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C=CO1)C2=CC=CC=C2

Description

2-Ethoxy-4-phenyl-3,4-dihydro-2h-pyran is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

treating cinnamic aldehyde with ethyl vinyl ether to afford 2-ethoxy-4-phenyl-3,4-dihydro-2H-pyran, hydrogenating the resulting product to afford 3-cyclohexylpentane-1,5-diol and finally heating the above diol in the presence of a dehydrogenation catalyst to afford 3-cyclohexyl-pentanolide; or

Synthesis routes and methods II

Procedure details

313 g (2.37 Mole) of cinnamic aldehyde, 290 g (4.03 Mole) of ethyl vinyl ether and 45 g of hydroquinone were heated at 200° for 16 hours in a 1 l stainless steel autoclave (pressure about 20 atm.). After fractional distillation of the crude material thus obtained, there were isolated 422 g (87% yield) of 2-ethoxy-4-phenyl-3,4-dihydro-2H-pyran, b.p. 89°/0.02 Torr;